Cas no 53661-18-0 (4-Ethylphenylhydrazine hydrochloride)

• Product Name: 4-Ethylphenylhydrazine hydrochloride
• CAS No: 53661-18-0
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD01861267
• CID: 56453
• PubChem ID: 2760970
• Update Time: 2025-06-13

4-Ethylphenylhydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Ethylphenyl)hydrazine hydrochloride
• 4-Ethylphenylhydrazine hydrochloride
• 3-Bromo-pyridin-4-ylamine
• 4-Ethylphenylhydrazine HCL
• Hydrazine,(4-ethylphenyl)-, monohydrochloride (9CI)
• N-(4-Ethylphenyl)hydrazinehydrochloride
• p-Ethylphenylhydrazine hydrochloride
• 1-(4-ethylphenyl)hydrazine hydrochloride
• (4-ETHYLPHENYL)HYDRAZINE HCL
• (4-ethyl-phenyl)-hydrazine hydrochloride
• Hydrazine, (4-ethylphenyl)-, monohydrochloride
• 4-Ethylphenylhydrazinehydrochloride
• C8H12N2.ClH
• 4-Ethylphenylhydrazine, HCl
• KSC493O1D
• YGFUKCJADFMHGW-UHFFFAOYSA-N
• SBB064984
• DTXSID60375448
• AKOS001476449
• MFCD01861267
• 4-ethyl phenyl hydrazine hydrochloride
• (4-Ethyl-phenyl)-hydrazine hydrochloride, AldrichCPR
• CS-W002839
• 1-(4-ethylphenyl)hydrazine hydrochloric acid salt
• (4-ethylphenyl)hydrazine;hydrochloride
• A7806
• SCHEMBL1160367
• SY014211
• GS-3513
• FT-0650500
• 53661-18-0
• EN300-246649
• J-501401
• DA-16677
• (4-ethylanilino)azanium;chloride
• DTXCID80326477
• 674-306-3

• MDL： MFCD01861267
• Inchi： 1S/C8H12N2.ClH/c1-2-7-3-5-8(10-9)6-4-7;/h3-6,10H,2,9H2,1H3;1H
• InChI Key： YGFUKCJADFMHGW-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC(=CC=1)CC)N

Computed Properties

• Exact Mass: 172.07700
• Monoisotopic Mass: 172.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: No data available
• Melting Point: 67-71 °C
• Boiling Point: No data available
• Flash Point: 126.2℃
• PSA: 38.05000
• LogP: 3.10990
• Vapor Pressure: No data available

4-Ethylphenylhydrazine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Safety Term：S37/39-S26
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Ethylphenylhydrazine hydrochloride

4-Ethylphenylhydrazine Hydrochloride (CAS No. 53661-18-0): An Overview and Recent Advances

4-Ethylphenylhydrazine hydrochloride (CAS No. 53661-18-0) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and analytical chemistry. This compound, also known as 4-ethylphenylhydrazinium chloride, is a white to off-white crystalline solid that is highly soluble in water and organic solvents. Its unique chemical structure and properties make it an essential reagent in various synthetic pathways and analytical techniques.

The molecular formula of 4-ethylphenylhydrazine hydrochloride is C₉H₁₃N₂·HCl, with a molecular weight of approximately 179.67 g/mol. The compound consists of a phenyl ring substituted with an ethyl group and a hydrazine moiety, which is protonated to form the hydrochloride salt. This structure imparts the compound with both aromatic and hydrazine functionalities, making it a valuable intermediate in the synthesis of a wide range of organic compounds.

In the realm of organic synthesis, 4-ethylphenylhydrazine hydrochloride is often used as a building block for the preparation of heterocyclic compounds, particularly those containing nitrogen heterocycles. These heterocycles are crucial in the development of pharmaceuticals, agrochemicals, and materials science. For instance, recent studies have explored the use of 4-ethylphenylhydrazine hydrochloride in the synthesis of novel antitumor agents and anti-inflammatory drugs. The hydrazine functionality can undergo various reactions such as condensation, cyclization, and oxidation, leading to the formation of diverse and complex molecular structures.

In pharmaceutical research, 4-ethylphenylhydrazine hydrochloride has gained attention for its potential as a lead compound in drug discovery. The compound's ability to form stable complexes with metal ions has been exploited in the development of metal-based drugs. For example, researchers have investigated the coordination chemistry of 4-ethylphenylhydrazine hydrochloride with transition metals such as copper and zinc to create new therapeutic agents with enhanced biological activity. These metal complexes have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

Beyond its synthetic applications, 4-ethylphenylhydrazine hydrochloride is also used in analytical chemistry for the detection and quantification of specific analytes. The compound can serve as a derivatizing agent in gas chromatography (GC) and high-performance liquid chromatography (HPLC) methods. By reacting with target analytes to form more volatile or more detectable derivatives, 4-ethylphenylhydrazine hydrochloride enhances the sensitivity and selectivity of these analytical techniques. This property makes it particularly useful in environmental monitoring, food safety testing, and clinical diagnostics.

The safety profile of 4-ethylphenylhydrazine hydrochloride is an important consideration for its use in various applications. While it is generally considered safe when handled properly, precautions should be taken to avoid exposure to skin and eyes due to its potential irritant properties. Additionally, proper storage conditions should be maintained to prevent degradation and ensure stability over time.

In conclusion, 4-ethylphenylhydrazine hydrochloride (CAS No. 53661-18-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and analytical chemistry. Its unique chemical structure and properties make it an indispensable reagent in modern scientific research. As ongoing studies continue to uncover new uses and potential benefits, the importance of 4-ethylphenylhydrazine hydrochloride is likely to grow even further.